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Compound of Interest

Compound Name:
8-Methyl-2-azaspiro[4.5]decane-

1,3-dione

CAS No.: 871876-20-9

Cat. No.: B1462077

Get Quote

Executive Summary: The Gem-Disubstituted
Advantage
The azaspiro[4.5]decane scaffold—defined by a five-membered nitrogenous or carbon ring

spiro-fused to a six-membered ring—represents a "privileged structure" in modern medicinal

chemistry. Unlike flat aromatic systems, this scaffold introduces inherent three-dimensional

complexity. The spiro-carbon acts as a gem-disubstituted center, enforcing a rigid orthogonal

orientation between the two rings.

Therapeutic Value Proposition:

Conformational Restriction: Reduces the entropic penalty of binding to protein targets (e.g.,

GPCRs, Ion Channels).

Metabolic Stability: The quaternary spiro-center blocks metabolic oxidation at that position.
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Vector Positioning: Allows precise projection of pharmacophores into distinct hydrophobic

pockets (e.g., the Sigma-1 receptor orthosteric site).

This guide analyzes three high-value therapeutic vectors: Oncology (IL-6/STAT3 modulation),

Neuropharmacology (Sigma-1 & Muscarinic targeting), and Immunology (JAK/TYK2 inhibition).

Chemical Architecture & Pharmacophore Mapping
The azaspiro[4.5]decane system exists primarily in two therapeutically relevant isomeric forms

based on the nitrogen position:

2-azaspiro[4.5]decane: Common in anti-inflammatory agents (e.g., Atiprimod).[1]

8-azaspiro[4.5]decane: The dominant scaffold for GPCR and Sigma receptor ligands.

Structural Logic
The efficacy of these compounds relies on the Thorpe-Ingold Effect (gem-dimethyl effect). The

spiro-fusion compresses the internal bond angles, favoring ring closure during synthesis and

locking the bioactive conformation in vivo.

Subtype Key Feature
Primary Target
Class

Representative
Lead

2-Azaspiro[4.5]decane
Cationic amphiphilic

tail

Cytokine Receptors

(IL-6)
Atiprimod

8-Azaspiro[4.5]decane Basic amine in 6-ring GPCRs (M1), Sigma-1
RS-1259, Compound

5a

2,8-

Diazaspiro[4.5]decane
Dual nitrogen vectors

Kinases (JAK/TYK2),

sEH
Compound 48

Therapeutic Vector A: Oncology & The IL-6/STAT3
Axis
Lead Compound: Atiprimod (N,N-diethyl-8,8-dipropyl-2-azaspiro[4.5]decane-2-propanamine)[1]

[2]
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Mechanism of Action
Atiprimod functions as a cationic amphiphilic drug (CAD).[1] It does not merely bind a receptor

but alters membrane dynamics and signaling cascades.

IL-6 Blockade: It inhibits the production of Interleukin-6 (IL-6) and VEGF in multiple myeloma

cells.

Signaling Arrest: By depleting IL-6, it prevents the phosphorylation of STAT3 (Signal

Transducer and Activator of Transcription 3).

Apoptosis: The downregulation of Bcl-2 and Mcl-1 (downstream of STAT3) triggers caspase-

3 mediated apoptosis.

Pathway Visualization
The following diagram illustrates the blockade of the JAK/STAT pathway by azaspiro-based

modulation.
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Figure 1: Mechanism of Atiprimod-induced apoptosis in multiple myeloma cells via the IL-

6/STAT3 axis.

Therapeutic Vector B: Neuropharmacology (Sigma-1
& M1)
Target: Sigma-1 Receptor (σ1R) & Muscarinic M1 Receptor.

Sigma-1 Receptor Ligands
The 1,4-dioxa-8-azaspiro[4.5]decane derivatives (e.g., Compound 5a) have emerged as potent

radioligands for PET imaging and neuroprotection.

Selectivity: The spiro-ring provides the necessary bulk to fit the hydrophobic pocket of σ1R,

achieving >1400-fold selectivity over the Vesicular Acetylcholine Transporter (VAChT).

Application: These ligands act as "molecular chaperones," stabilizing the IP3 receptor at the

ER-mitochondria interface, reducing ER stress in neurodegenerative models.

Muscarinic M1 Agonists
Compound: 2,8-Dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one.[3]

Cognitive Enhancement: Designed to mimic the tetrahydrofuran moiety of muscarone.

Efficacy: Reverses scopolamine-induced amnesia in rodent models.[3] The rigid spiro-frame

maintains the pharmacophore in the active agonist conformation, unlike flexible acetylcholine

analogs.

Therapeutic Vector C: Immunology (JAK/TYK2)
Target: Janus Kinase 1 (JAK1) / Tyrosine Kinase 2 (TYK2).[4][5] Lead: 2,8-

diazaspiro[4.5]decan-1-one derivatives (e.g., Compound 48).

Recent optimization of the spiro-scaffold has yielded highly selective dual inhibitors for

Inflammatory Bowel Disease (IBD).

Potency: IC50 values of 6 nM (TYK2) and 37 nM (JAK1).[5]
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Selectivity: The spiro-geometry prevents binding to the homologous JAK2 pocket, avoiding

hematological side effects (anemia/neutropenia) common with pan-JAK inhibitors.

Quantitative Pharmacology Comparison
Compound
Class

Core Scaffold Primary Target
Potency (Ki /
IC50)

Therapeutic
Indication

Compound 5a

1,4-dioxa-8-

azaspiro[4.5]dec

ane

Sigma-1

Receptor
Ki = 5.4 nM

Oncology

Imaging /

Neuroprotection

Atiprimod

2-

azaspiro[4.5]dec

ane

IL-6 / STAT3 IC50 ≈ 0.5 µM

Multiple

Myeloma /

Rheumatoid

Arthritis

Compound 48

2,8-

diazaspiro[4.5]de

cane

TYK2 / JAK1 IC50 = 6 nM Ulcerative Colitis

RS-1259

1-oxa-8-

azaspiro[4.5]dec

ane

Muscarinic M1 Ki = 12 nM
Alzheimer's

Disease

Urea Deriv.

2,8-

diazaspiro[4.5]de

cane

sEH IC50 = 2 nM Hypertension

Experimental Protocols
Protocol A: Modular Synthesis of 8-Azaspiro[4.5]decane
Core
Objective: To generate the spiro-core efficiently using a self-validating intramolecular

cyclization.

Reagents:

N-Benzyl-4-piperidone (Starting material)[6]
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Ethyl cyanoacetate

Potassium tert-butoxide (t-BuOK)

Workflow:

Knoevenagel Condensation: React N-benzyl-4-piperidone with ethyl cyanoacetate in toluene

(reflux, Dean-Stark trap) to form the

-unsaturated ester. Checkpoint: Monitor disappearance of ketone peak via IR (1715 cm⁻¹).

Michael Addition/Cyclization: Treat the intermediate with potassium cyanide or a malonate

derivative in the presence of base. The spiro-ring closes via nucleophilic attack on the

activated double bond.

Decarboxylation: Acid hydrolysis (6N HCl, reflux) removes the ester/nitrile groups to yield the

8-azaspiro[4.5]decane-7,9-dione (or similar dione intermediate).

Reduction: Reduce carbonyls using LiAlH₄ in THF to obtain the saturated 8-

azaspiro[4.5]decane.
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Knoevenagel
Condensation

Unsaturated
Ester

Michael Addn /
Cyclization

Spiro-Dione
Intermediate

LiAlH4
Reduction

8-Azaspiro[4.5]decane
Scaffold

Click to download full resolution via product page

Figure 2: Modular synthesis route for the 8-azaspiro[4.5]decane scaffold.

Protocol B: Sigma-1 Receptor Binding Assay
Objective: Validate affinity of synthesized spiro-compounds.

Tissue Prep: Homogenize guinea pig brain (cortex) in 50 mM Tris-HCl (pH 7.4). Centrifuge at

40,000 x g for 15 min. Resuspend pellet.

Ligand: Use (+)-[³H]Pentazocine (specific σ1 ligand).
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Incubation: Mix 100 µL membrane prep, 50 µL radioligand (3 nM final), and 50 µL test

compound (azaspiro derivative). Incubate at 37°C for 120 min.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine

(reduces non-specific binding).

Validation: Non-specific binding is determined using 10 µM Haloperidol.

Self-Validation: If Haloperidol displacement < 90%, membrane integrity or filter soaking is

compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1462077?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

